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Formamidinium iodide (FAI)-based perovskite solar cells (PSCs) have emerged as a

frontrunner in photovoltaic research, demonstrating high power conversion efficiencies (PCEs)

and improved thermal stability compared to their methylammonium (MA) counterparts.[1][2][3]

[4] This guide provides a comparative analysis of FAI PSC performance benchmarks,

supported by experimental data and detailed fabrication protocols.

Performance Benchmarks: A Comparative Overview
Formamidinium lead iodide (FAPbI₃) possesses a bandgap of approximately 1.48 eV, which is

closer to the ideal for single-junction solar cells than the ~1.55 eV of methylammonium lead

iodide (MAPbI₃), allowing for broader absorption of the solar spectrum.[2][3][4][5] This

fundamental advantage, combined with superior thermal stability, has propelled FAPbI₃-based

devices to certified efficiencies exceeding 25%.[3][6]

The following table summarizes key performance metrics for various FAI-based perovskite

solar cells, offering a comparison with other perovskite compositions.
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Perovskite
Compositio
n

PCE (%) Voc (V)
Jsc
(mA/cm²)

FF (%) Stability

Formamidiniu

m-Based

(Lead-Halide)

FAPbI₃ (with

passivation)

23.69

(certified)
1.156 25.58 81.60

Maintained

92% of initial

efficiency

after 1000

hours.[7]

SCI-

FA₀.₉₁Cs₀.₀₉P

bI₃

24.7 (23.8

certified)
1.18 - -

Enhanced

stability due

to reduced

ion migration.

[6]

FAPbI₃ (2D

template)
24.1 - - -

Maintained

97% of

efficiency for

1,000 hours

at 85°C.[8][9]

FA₀.₉₂MA₀.₀₈

PbI₃ (PEAI

post-

treatment)

23.32 - - - -

Methylammo

nium-Based

(Lead-Halide)
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MAPbI₃ 16.68 ~1.1 ~21 -

Generally

lower thermal

and moisture

stability

compared to

FAPbI₃.[10]

Lead-Free

Alternatives

FASnI₃

(modified)
14.6 - - -

Lower

efficiency and

stability

challenges

due to Sn²⁺

oxidation.[1]

MASnI₃ 16.59 - - -

Promising

lead-free

alternative,

but requires

further

optimization.

[10]

MAGeI₃ 12.42 - - -

Lower

efficiency due

to a wider

bandgap and

higher defect

density.[10]

Experimental Protocols
Achieving high-performance FAI-based perovskite solar cells requires precise control over

precursor synthesis, film deposition, and device fabrication. The following protocols are

representative of methods used to produce high-efficiency devices.
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Synthesis of Formamidinium Iodide (FAI)
High-purity FAI is crucial for optimal device performance. A common synthesis route involves

the reaction of formamidinium acetate with hydroiodic acid.

Reaction: Dissolve formamidinium acetate in ethanol. In a separate container, add a molar

excess of hydroiodic acid. Slowly add the acid to the formamidinium acetate solution while

stirring.

Crystallization: The FAI product will precipitate out of the solution. The mixture is then cooled

to further promote crystallization.

Purification: The crude product is washed with a non-polar solvent like diethyl ether to

remove unreacted precursors and byproducts. Recrystallization from a solvent such as

ethanol is performed to achieve high purity. The purified FAI crystals are then dried under

vacuum.

Perovskite Precursor Solution Preparation (One-Step
Method)
This method involves the creation of a single solution containing all the necessary components

for the perovskite layer.

Composition: A common precursor solution consists of FAI and lead iodide (PbI₂) in a 1:1

molar ratio.

Solvent System: A mixed solvent system, typically N,N-dimethylformamide (DMF) and

dimethyl sulfoxide (DMSO) in a 4:1 volume ratio, is often used to improve precursor solubility

and film morphology.

Additives: Small amounts of additives like methylammonium chloride (MACl) or cesium

iodide (CsI) can be incorporated to enhance crystallinity and phase stability.

Procedure: The precursors and additives are dissolved in the solvent mixture and stirred,

sometimes with gentle heating, until a clear solution is formed. The solution is typically

filtered through a 0.22 µm PTFE filter before use.
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Perovskite Film Deposition via Spin Coating
Spin coating is a widely used technique for depositing uniform thin films of the perovskite active

layer.

Substrate Preparation: Substrates (e.g., FTO-coated glass) are sequentially cleaned with

detergent, deionized water, acetone, and isopropanol in an ultrasonic bath. A UV-ozone

treatment is often applied to ensure a hydrophilic surface.

Deposition: A specific volume of the perovskite precursor solution is dispensed onto the

substrate. The substrate is then spun at a low speed (e.g., 1000-2000 rpm) for a few

seconds to spread the solution, followed by a high-speed spin (e.g., 4000-6000 rpm) to

achieve the desired thickness and induce crystallization.

Anti-Solvent Quenching: During the high-speed spinning step, an anti-solvent (e.g.,

chlorobenzene, toluene, or diethyl ether) is dripped onto the center of the substrate. This

induces rapid supersaturation and promotes the formation of a uniform and dense perovskite

film with large crystal grains.

Annealing: The substrate is then annealed on a hotplate at a specific temperature (typically

100-150 °C) for a set duration (e.g., 10-30 minutes) to remove residual solvent and complete

the perovskite crystallization process.

Device Characterization
The performance of the fabricated perovskite solar cells is evaluated using several key

characterization techniques.

Current Density-Voltage (J-V) Measurement: This is the primary method for determining the

solar cell's performance parameters. The device is illuminated under a calibrated solar

simulator (AM 1.5G, 100 mW/cm²), and the current is measured as the voltage is swept

across a defined range. This measurement provides the PCE, Voc, Jsc, and FF. To account

for hysteresis effects common in perovskite solar cells, both forward and reverse voltage

scans are typically performed.

Stabilized Power Output (SPO): To assess the operational stability and obtain a more

accurate measure of the device's efficiency, the cell is held at its maximum power point
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(MPP) for an extended period (e.g., several minutes to hours), and the power output is

monitored over time.

External Quantum Efficiency (EQE): EQE measurements determine the ratio of collected

charge carriers to incident photons at each wavelength. Integrating the EQE spectrum with

the solar spectrum provides a calculated Jsc value, which can be compared to the value

obtained from the J-V curve for consistency.

Visualizing the Experimental Workflow
The following diagram illustrates a typical workflow for the fabrication and characterization of

formamidinium iodide perovskite solar cells.
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Fabrication and characterization workflow for FAI perovskite solar cells.

Logical Relationship of Key Fabrication Steps
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The quality of the final perovskite film is highly dependent on the interplay between several

critical steps in the fabrication process. The following diagram illustrates these relationships.
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Interdependencies of fabrication steps affecting final device performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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